Cas no 1285132-66-2 (Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate
• CAS No: 1285132-66-2
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• MDL: MFCD06795947
• CID: 2116294
• Update Time: 2025-07-18

Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-(2,3-dichlorophenyl)-1H-pyrazole-4-carboxylate
• Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate

• MDL： MFCD06795947
• Inchi： 1S/C12H11Cl2N3O2/c1-2-19-12(18)7-6-16-17(11(7)15)9-5-3-4-8(13)10(9)14/h3-6H,2,15H2,1H3
• InChI Key： WATGHUKQHWSSHX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(=C(C(=O)OCC)C=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 165-172°C
• Boiling Point: 450.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate

Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate (CAS No. 1285132-66-2): A Comprehensive Overview

Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate (CAS No. 1285132-66-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at the 5-position and a 2,3-dichlorophenyl group at the 1-position. The ethyl ester group at the 4-position adds further complexity and reactivity to the molecule. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, making it an attractive target for synthetic chemists and drug designers.

Recent studies have highlighted the potential of Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neurons from oxidative stress and apoptosis by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate may have neuroprotective effects and could be a potential lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the therapeutic potential of this compound.

The synthetic route to produce Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate is well-established and involves several key steps. The synthesis typically begins with the condensation of ethoxycarbonyl hydrazine with an appropriate acetyl chloride derivative to form the pyrazole ring. Subsequent functional group manipulations, such as amino group introduction and chlorination reactions, yield the final product. The efficiency and scalability of this synthetic pathway make it feasible for large-scale production in industrial settings.

In conclusion, Ethyl 5-amino-1-(2,3-dichlorophenyl)pyrazole-4-carboxylate (CAS No. 1285132-66-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.